![molecular formula C8H6N2O4 B3237857 2H-1,4-Benzoxazin-3(4H)-one, 8-nitro- CAS No. 139605-33-7](/img/structure/B3237857.png)
2H-1,4-Benzoxazin-3(4H)-one, 8-nitro-
Overview
Description
2H-1,4-Benzoxazin-3(4H)-one, 8-nitro- is a chemical compound that has been extensively studied for its potential therapeutic applications in the field of medicine. This compound is commonly referred to as 8-nitro-BX or 8-nitro-benzoxazinone and is a derivative of the naturally occurring compound benzoxazinone. The chemical structure of 8-nitro-BX consists of a benzene ring, an oxazine ring, and a nitro group attached to the benzene ring.
Mechanism of Action
The mechanism of action of 8-nitro-BX is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation, tumor growth, and oxidative stress. Studies have shown that 8-nitro-BX can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 8-nitro-BX can exert various biochemical and physiological effects in the body. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. Additionally, 8-nitro-BX has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes and reducing the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-nitro-BX in lab experiments is its ability to inhibit the activity of COX-2, which is a key mediator of inflammation. This makes it a useful tool for studying the role of inflammation in various diseases. However, one limitation of using 8-nitro-BX is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 8-nitro-BX. One area of focus is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of the mechanisms of action of 8-nitro-BX, which could lead to the development of new therapeutic targets. Additionally, future studies could focus on the potential use of 8-nitro-BX in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
8-nitro-BX has been extensively studied for its potential therapeutic applications in the field of medicine. Research has shown that this compound has anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the treatment of various diseases, including cancer, arthritis, and neurodegenerative disorders.
properties
IUPAC Name |
8-nitro-4H-1,4-benzoxazin-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O4/c11-7-4-14-8-5(9-7)2-1-3-6(8)10(12)13/h1-3H,4H2,(H,9,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADAJNAAIVIRINH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60653415 | |
Record name | 8-Nitro-2H-1,4-benzoxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
139605-33-7 | |
Record name | 8-Nitro-2H-1,4-benzoxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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